molecular formula C5H2ClN3OS B8349390 2-chloro-6H-thiazolo[4,5-d]pyridazin-7-one

2-chloro-6H-thiazolo[4,5-d]pyridazin-7-one

Cat. No.: B8349390
M. Wt: 187.61 g/mol
InChI Key: HVVZDYCYEPHCQI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-chloro-6H-thiazolo[4,5-d]pyridazin-7-one is a useful research compound. Its molecular formula is C5H2ClN3OS and its molecular weight is 187.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H2ClN3OS

Molecular Weight

187.61 g/mol

IUPAC Name

2-chloro-6H-[1,3]thiazolo[4,5-d]pyridazin-7-one

InChI

InChI=1S/C5H2ClN3OS/c6-5-8-2-1-7-9-4(10)3(2)11-5/h1H,(H,9,10)

InChI Key

HVVZDYCYEPHCQI-UHFFFAOYSA-N

Canonical SMILES

C1=NNC(=O)C2=C1N=C(S2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The compound (822 mg) obtained in Step 5 was suspended in 6N aqueous hydrochloric acid solution (6.6 ml), and sodium nitrite (1.69 g) was added in several portions at room temperature. After stirring the obtained suspension at room temperature for 30 min, the reaction mixture was diluted with water, and the solid was collected by filtration, washed with water and a small amount of acetone, and dried to give the title compound (770 mg).
Name
compound
Quantity
822 mg
Type
reactant
Reaction Step One
Quantity
1.69 g
Type
reactant
Reaction Step Two
Quantity
6.6 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.